Cas no 94213-30-6 (2-[(5-amino-2-methyl-phenyl)methyl]benzene-1,3-diamine)
94213-30-6 structure
Product Name:2-[(5-amino-2-methyl-phenyl)methyl]benzene-1,3-diamine
CAS No:94213-30-6
MF:C14H17N3
MW:227.304882764816
CID:812302
PubChem ID:3024037
Update Time:2025-04-19
2-[(5-amino-2-methyl-phenyl)methyl]benzene-1,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2-[(5-amino-2-methyl-phenyl)methyl]benzene-1,3-diamine
- 2-[(5-amino-2-methylphenyl)methyl]benzene-1,3-diamine
- 2-[(5-Amino-2-methylphenyl)methyl]-1,3-benzenediamine
- EINECS 303-733-7
- 56ZGV8BP6Z
- 94213-30-6
- 2-((5-Amino-2-methylphenyl)methyl)benzene-1,3-diamine
- DTXSID80241050
- NS00040272
- 1,3-Benzenediamine, 2-[(5-amino-2-methylphenyl)methyl]-
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- Inchi: 1S/C14H17N3/c1-9-5-6-11(15)7-10(9)8-12-13(16)3-2-4-14(12)17/h2-7H,8,15-17H2,1H3
- InChI Key: YMQZQNVOGOKUOP-UHFFFAOYSA-N
- SMILES: NC1C=CC=C(C=1CC1C=C(C=CC=1C)N)N
Computed Properties
- Exact Mass: 227.142
- Monoisotopic Mass: 227.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- Density: 1.184
- Boiling Point: 471.3°Cat760mmHg
- Flash Point: 271.3°C
- Refractive Index: 1.686
2-[(5-amino-2-methyl-phenyl)methyl]benzene-1,3-diamine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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